Hydroxychloroquine sulfate

Description

Hydroxychloroquine sulfate is a medication used to treat and prevent malaria, as well as to treat certain autoimmune conditions . It is effective against malaria caused by Plasmodium vivax, P. malariae, P. ovale, and susceptible strains of P. falciparum . Additionally, hydroxychloroquine sulfate is used in the treatment of discoid and systemic lupus erythematosus, juvenile idiopathic arthritis (JIA), and rheumatoid arthritis . The medication can alleviate pain, swelling, and joint stiffness associated with these conditions; benefits may become noticeable after approximately 12 weeks . Hydroxychloroquine, a racemic mixture consisting of R and S enantiomers, was developed during World War II as a derivative of quinacrine with fewer side effects . It calms down the immune system and kills the parasite that causes malaria .

The precise mechanism of action of hydroxychloroquine is not fully understood, but it is known to have antimalarial properties and beneficial effects in treating lupus erythematosus and rheumatoid arthritis . It is available in oral tablet form in strengths of 100 mg, 200 mg, 300 mg, and 400 mg . Storage recommendations include keeping the medication at room temperature, between 68°F to 77°F (20°C to 25°C), in a cool, dry place, protected from light, and in a tightly closed container .

One similar chemical compound is chloroquine, which, like hydroxychloroquine, is an aminoquinoline . Both drugs were investigated for the treatment of SARS-CoV-2; however, the FDA revoked the emergency use authorization for hydroxychloroquine and chloroquine in treating COVID-19 on June 15, 2020 . It is important to note that children are particularly sensitive to 4-aminoquinoline compounds, and fatalities have been reported following accidental ingestion of chloroquine .

• CAS No.: 747-36-4
• Product Name: Hydroxychloroquine sulfate
• Molecular Formula: C18H28ClN3O5S
• Molecular Weight: 434.0 g/mol
• IUPAC Name: 2-[4-[(7-chloroquinolin-4-yl)amino]pentyl-ethylamino]ethanol;sulfuric acid
• Standard InChI: InChI=1S/C18H26ClN3O.H2O4S/c1-3-22(11-12-23)10-4-5-14(2)21-17-8-9-20-18-13-15(19)6-7-16(17)18;1-5(2,3)4/h6-9,13-14,23H,3-5,10-12H2,1-2H3,(H,20,21);(H2,1,2,3,4)
• Standard InChIKey: JCBIVZZPXRZKTI-UHFFFAOYSA-N
• SMILES: CCN(CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl)CCO.OS(=O)(=O)O
• Canonical SMILES: CCN(CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl)CCO.OS(=O)(=O)O
• Appearance: White Solid
• Purity: 99%
• Synonyms: Hydroxychlorochin; Hydroxychloroquine; Hydroxychloroquine Sulfate; Hydroxychloroquine Sulfate (1:1) Salt; Oxychlorochin; Oxychloroquine; Plaquenil
• Reference: 1: Pauli E, Joshi H, Vasavada A, Brackett J, Towa L. Evaluation of an; Immediate-Release Formulation of Hydroxychloroquine Sulfate With an Interwoven; Pediatric Taste-Masking System. J Pharm Sci. 2020 Apr;109(4):1493-1497. doi:; 10.1016/j.xphs.2019.12.014. Epub 2019 Dec 26. PubMed PMID: 31884014.; ; ; 2: Herrera-Mozo I, Sanz-Gallen P, Saéz B, Marti-Amengual G. Occupational contact ; dermatitis caused by hydroxychloroquine sulfate. Contact Dermatitis. 2018; Aug;79(2):102-103. doi: 10.1111/cod.12999. Epub 2018 Apr 10. PubMed PMID:; 29635823.; ; ; 3: McHenry AR, Wempe MF, Rice PJ. Stability of Extemporaneously Prepared; Hydroxychloroquine Sulfate 25-mg/mL Suspensions in Plastic Bottles and Syringes. ; Int J Pharm Compd. 2017 May-Jun;21(3):251-254. PubMed PMID: 28557788.; ; ; 4: Fan HW, Ma ZX, Chen J, Yang XY, Cheng JL, Li YB. Pharmacokinetics and; Bioequivalence Study of Hydroxychloroquine Sulfate Tablets in Chinese Healthy; Volunteers by LC-MS/MS. Rheumatol Ther. 2015 Dec;2(2):183-195. Epub 2015 Jul 10. ; PubMed PMID: 27747530; PubMed Central PMCID: PMC4883261.; ; ; 5: Chen FY, Xue B, Wang H. [Analysis of the clinical efficacy of yiqi fumai; injection combined hydroxychloroquine sulfate tablet for treating Sjogren's; syndrome]. Zhongguo Zhong Xi Yi Jie He Za Zhi. 2012 Dec;32(12):1621-3. Chinese.; PubMed PMID: 23469599.; ; ; 6: Liu YM, Chen Q, Zhang MQ, Liu GY, Jia JY, Pu HH, Liu Y, Hu CY, Lu C, Wang W,; Cao WE, Song B, Song YX, Zhu JM, Yu C. A parallel design study to assess the; bioequivalence of generic and branded hydroxychloroquine sulfate tablets in; healthy volunteers. Arzneimittelforschung. 2012 Dec;62(12):644-9. doi:; 10.1055/s-0032-1329962. Epub 2012 Nov 8. PubMed PMID: 23138518.; ; ; 7: Chopra A, Saluja M, Tillu G, Venugopalan A, Narsimulu G, Handa R, Bichile L,; Raut A, Sarmukaddam S, Patwardhan B. Comparable efficacy of standardized Ayurveda; formulation and hydroxychloroquine sulfate (HCQS) in the treatment of rheumatoid ; arthritis (RA): a randomized investigator-blind controlled study. Clin Rheumatol.; 2012 Feb;31(2):259-69. doi: 10.1007/s10067-011-1809-z. Epub 2011 Jul 20. PubMed; PMID: 21773714.; ; ; 8: Modi S, Rosen T. Micropapular cutaneous sarcoidosis: case series successfully ; managed with hydroxychloroquine sulfate. Cutis. 2008 Apr;81(4):351-4. PubMed; PMID: 18491485.; ; ; 9: James JA, Kim-Howard XR, Bruner BF, Jonsson MK, McClain MT, Arbuckle MR,; Walker C, Dennis GJ, Merrill JT, Harley JB. Hydroxychloroquine sulfate treatment ; is associated with later onset of systemic lupus erythematosus. Lupus.; 2007;16(6):401-9. PubMed PMID: 17664230.; ; ; 10: Eisen D. Hydroxychloroquine sulfate (Plaquenil) improves oral lichen planus: ; An open trial. J Am Acad Dermatol. 1993 Apr;28(4):609-12. PubMed PMID: 8463463.
• PubChem Compound: 12947
• Last Modified: Aug 15 2023